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Compound of Interest

Compound Name: Fenuron-d5

Cat. No.: B580820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fenuron-d5, a deuterated isotropic

analog of the herbicide Fenuron. Given the limited availability of in-depth technical data for

Fenuron-d5, this guide also includes relevant information on the parent compound, Fenuron,

to provide a more complete context for its properties and applications. Fenuron-d5 is primarily

utilized as an internal standard in analytical and research settings, particularly in mass

spectrometry-based methods for the quantification of Fenuron.

Physicochemical and Analytical Data
Quantitative data for Fenuron-d5 and its non-deuterated parent compound, Fenuron, are

summarized below. This information is critical for analytical method development,

environmental monitoring, and toxicological studies.

Table 1: Physicochemical Properties of Fenuron-d5 and Fenuron
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Property Fenuron-d5 Fenuron

CAS Number 1219802-06-8[1][2] 101-42-8[3]

Molecular Formula C₉H₇D₅N₂O[1] C₉H₁₂N₂O[4]

Molecular Weight 169.24 g/mol [1] 164.20 g/mol [3]

Synonyms

N,N-Dimethyl-N'-(phenyl-

d5)urea, 1,1-dimethyl-3-

(phenyl-d5)urea

1,1-Dimethyl-3-phenylurea,

N,N-Dimethyl-N'-phenylurea

Appearance Solid White, crystalline solid

Isotopic Enrichment Typically ≥98 atom % D Not Applicable

Table 2: Analytical Data for Fenuron

Parameter Value Reference

Melting Point 131-133 °C [3]

Water Solubility 3.85 g/L at 25 °C [3]

LogP 1.0 [3]

Vapor Pressure 0.002 Pa at 60 °C

Henry's Law Constant
9.71 x 10⁻¹⁰ atm-cu m/mole at

25 °C (estimated)

Mechanism of Action (Fenuron)
Fenuron, and by extension Fenuron-d5, belongs to the phenylurea class of herbicides. The

primary mechanism of action for these compounds is the inhibition of photosynthesis.

Specifically, Fenuron blocks the electron transport chain in Photosystem II (PSII) by binding to

the D1 protein. This disruption prevents the flow of electrons from plastoquinone QA to QB,

leading to a halt in ATP and NADPH production, ultimately causing plant death.[4][5][6][7]
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Mechanism of Action of Fenuron
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Fenuron inhibits electron transport in Photosystem II.

Metabolic Pathways (Fenuron)
The metabolism of phenylurea herbicides like Fenuron in biological systems, such as in soil

microorganisms and animals, primarily involves two main types of reactions: N-demethylation
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and aromatic hydroxylation.[3] These processes increase the water solubility of the compound,

facilitating its excretion. The deuteration on the phenyl ring of Fenuron-d5 makes it a stable

internal standard as this part of the molecule is less prone to metabolic alteration compared to

the N-methyl groups.
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Proposed Metabolic Pathway of Fenuron
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Experimental Workflow for Fenuron Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fenuron-d5 (phenyl-d5) | CAS 1219802-06-8 | LGC Standards [lgcstandards.com]

2. cwsabroad.com [cwsabroad.com]

3. Fenuron | C9H12N2O | CID 7560 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Fenuron [sitem.herts.ac.uk]

5. Phenylurea herbicides [nies.go.jp]

6. researchgate.net [researchgate.net]

7. Chloroxuron - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Fenuron-d5 (CAS
Number: 1219802-06-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580820#fenuron-d5-cas-number-1219802-06-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b580820?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/GB/en/p/CDN-D-7083
https://cwsabroad.com/standards-reference/fenuron-d5-phenyl-d5-100-%C2%B5g-ml-in-acetonitrile-dre-xa13620010al-4/
https://pubchem.ncbi.nlm.nih.gov/compound/Fenuron
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/313.htm
https://www.nies.go.jp/chiiki1/protoz/toxicity/chemical/dcmu.htm
https://www.researchgate.net/publication/279431947_Phenylurea_Herbicides
https://en.wikipedia.org/wiki/Chloroxuron
https://www.benchchem.com/product/b580820#fenuron-d5-cas-number-1219802-06-8
https://www.benchchem.com/product/b580820#fenuron-d5-cas-number-1219802-06-8
https://www.benchchem.com/product/b580820#fenuron-d5-cas-number-1219802-06-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b580820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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